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Compound of Interest

Compound Name: Mercuric Chloride

Cat. No.: B10784676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of mercuric chloride (HgCl₂), a

compound of significant historical and contemporary relevance in various scientific fields. This

document details its chemical and physical properties, synthesis methods, diverse applications,

and, crucially, its biological interactions and toxicological profile. The information is intended for

professionals in research, science, and drug development who require a thorough

understanding of this compound for their work.

Core Identification
Mercuric chloride, also known as mercury(II) chloride or corrosive sublimate, is an inorganic

compound with a rich history of use in medicine and chemistry.[1][2][3] It is a highly toxic, white

crystalline solid.[1][2][3]
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Identifier Value

CAS Number 7487-94-7[1][4][5][6]

Molecular Formula HgCl₂[1][4][7][8]

IUPAC Name Mercury(II) chloride[1]

Other Names Mercury dichloride, Corrosive sublimate[1][9]

EC Number 231-299-8[1][6]

PubChem CID 24085[1]

Physicochemical Properties
Mercuric chloride is a linear triatomic molecule, which contributes to its tendency to sublime.

[1] Its solubility in water increases significantly with temperature.[1]

Property Value

Molecular Weight 271.52 g/mol [3][7][9]

Appearance Odorless, white crystalline solid[2][3][10]

Density 5.43 g/cm³[3][7]

Melting Point 276 °C (549 °F)[3][7]

Boiling Point 304 °C (579 °F)[3][7]

Solubility in Water 6 g/100 mL at 20 °C, 36 g/100 mL at 100 °C[1]

Vapor Pressure Slightly volatile at ordinary temperatures[3][10]

Synthesis and Manufacturing
Mercuric chloride can be produced through several chemical reactions:

Direct Chlorination: The most common method involves the direct action of chlorine gas on

hot mercury.[2][3]
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From Mercury(I) Compounds: It can be synthesized by adding hydrochloric acid to a hot,

concentrated solution of a mercury(I) compound like mercury(I) nitrate.[1][2][7] The reaction

is: Hg₂(NO₃)₂ + 4 HCl → 2 HgCl₂ + 2 H₂O + 2 NO₂.[1]

Sublimation Method: Heating a mixture of solid mercury(II) sulfate and sodium chloride also

yields volatile HgCl₂, which can be purified by sublimation.[1][2]

Applications in Research and Development
While many of its historical uses have been discontinued due to its toxicity, mercuric chloride
remains a valuable reagent in specific laboratory and industrial applications.[10]

Catalyst in Chemical Synthesis: A primary application of mercuric chloride is as a catalyst

for the conversion of acetylene to vinyl chloride, the precursor to polyvinyl chloride (PVC).[1]

For this purpose, it is typically supported on carbon.[1]

Reagent in Organic and Analytical Chemistry: It is used to form amalgams with metals like

aluminum and zinc, which are useful reducing agents in organic synthesis.[1][2]

Amalgamated aluminum, for instance, is used in the Barbier reaction.[1][2] Mercuric
chloride is also employed to remove dithiane groups in umpolung reactions.[1][2] In

analytical chemistry, it serves as a reagent for detecting and quantifying other substances.[5]

[11]

Other Applications: It is used as a depolarizer in batteries and for surface sterilization of plant

explants in tissue culture.[1] Historically, it was used as a disinfectant, in photography as an

intensifier, and in wood preservation and embalming.[2][10][12]

Experimental Protocols
Detailed methodologies for key experiments involving mercuric chloride are crucial for

reproducibility and safety.

This protocol describes the activation of aluminum for use as a reducing agent.

Cut aluminum foil into small strips.
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Immerse the aluminum strips in an aqueous solution of mercuric chloride (typically 2-5%

w/v) for a few minutes.

A thin layer of aluminum amalgam will quickly form on the surface of the strips.[1]

The amalgamated aluminum should be used immediately in subsequent reactions, such as

the Barbier reaction or reduction of nitro compounds.[1][2]

This protocol outlines a general procedure for determining the median lethal concentration

(LC₅₀) of mercuric chloride.

Prepare a series of test concentrations of mercuric chloride in fiberglass tanks. For

common carp (Cyprinus carpio), concentrations may range from 0.05 ppm to 1 ppm.

Acclimatize the test organisms (e.g., groups of 21 fish) to the laboratory conditions.

Expose the organisms to the different test concentrations for a fixed period, typically 96

hours, without renewing the medium or providing food.

Record mortality at regular intervals (e.g., 24, 48, 72, and 96 hours).

Calculate the 96h-LC₅₀ value, which is the concentration that is lethal to 50% of the test

population after 96 hours of exposure.

This protocol details the investigation of mercuric chloride's effects on cell lines.

Culture a suitable cell line, such as human lung carcinoma (H1299) or human leukemia (HL-

60) cells, under standard conditions.[13][14]

Treat the cells with varying concentrations of mercuric chloride for a specified duration

(e.g., 6 to 24 hours).[14]

Assess cell viability using a standard assay (e.g., WST-1 assay).

To study apoptosis, analyze DNA fragmentation using gel electrophoresis or flow cytometry.

[14][15]
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Investigate the apoptotic pathway by measuring the activation of key proteins like caspases

and the release of cytochrome c from mitochondria using Western blotting.[14]

Biological Interactions and Signaling Pathways
Mercuric chloride is a potent toxin that exerts its effects through various mechanisms at the

cellular and molecular levels.

Mercuric chloride is highly toxic both acutely and as a cumulative poison.[1][9] Its toxicity

stems from its corrosive properties and the high affinity of the Hg²⁺ ion for sulfhydryl groups in

proteins and enzymes, leading to their inactivation.[1] This can cause severe damage to the

mouth, throat, and stomach, and it tends to accumulate in the kidneys, potentially leading to

acute renal failure.[1][2]

In certain T-cell lines, mercuric chloride has been shown to promote lymphocyte proliferation

by activating a distinct signaling pathway that differs from that of interleukin-2 (IL-2).[15] It

preferentially induces the phosphorylation of c-Jun NH2-terminal kinases (JNKs) and c-Jun,

leading to DNA synthesis.[15]
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Caption: HgCl₂ stimulates a JNK-linked signal cascade in CTLL-2 T-cells.

Mercuric chloride is a potent inducer of apoptosis (programmed cell death) in various cell

types, including human leukemia cells.[14] The mechanism often involves the mitochondrial

pathway, characterized by the release of cytochrome c from the mitochondria into the cytosol.

[14] This release is a critical step that triggers the activation of caspase cascades, leading to

the execution of apoptosis.[14] Some studies also point to a caspase-3-independent pathway

involving mitochondrial dysfunction.[13][16]
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Caption: HgCl₂ induces apoptosis via a mitochondrial-dependent pathway.

Safety and Handling
Due to its extreme toxicity, handling mercuric chloride requires strict safety protocols.[11]

Personal Protective Equipment (PPE): Always use appropriate PPE, including gloves, a lab

coat, and chemical safety goggles.

Ventilation: Work in a well-ventilated area or under a fume hood to avoid inhaling dust or

vapors.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b10784676?utm_src=pdf-body-img
https://www.benchchem.com/product/b10784676?utm_src=pdf-body
https://allanchem.com/mercuric-chloride-acs-analytical-applications-stringent-safety-protocols/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10784676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep

the container tightly closed.

Disposal: Dispose of mercuric chloride and contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.

Exposure: In case of contact with skin or eyes, rinse immediately with plenty of water. If

ingested or inhaled, seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Mercury(II) chloride - Wikipedia [en.wikipedia.org]

2. macsenlab.com [macsenlab.com]

3. Mercuric Chloride: Properties, Structure & Key Uses Explained [vedantu.com]

4. MERCURIC CHLORIDE AR | 7487-94-7 | MSDS and Specifications of MERCURIC
CHLORIDE AR [molychem.net]

5. allanchem.com [allanchem.com]

6. merckmillipore.com [merckmillipore.com]

7. Mercury II Chloride Formula - Synthesis, Properties and Use [vedantu.com]

8. Mercuric Chloride - Structure, Properties, Effects | Turito [turito.com]

9. byjus.com [byjus.com]

10. Mercuric Chloride | HgCl2 | CID 24085 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. allanchem.com [allanchem.com]

12. Mercuric chloride | chemical compound | Britannica [britannica.com]

13. Transcriptome Analysis Reveals HgCl2 Induces Apoptotic Cell Death in Human Lung
Carcinoma H1299 Cells through Caspase-3-Independent Pathway - PMC
[pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b10784676?utm_src=pdf-body
https://www.benchchem.com/product/b10784676?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Mercury(II)_chloride
https://www.macsenlab.com/blog/mercuric-chloride-chemical-properties-uses-side-effects/
https://www.vedantu.com/chemistry/mercuric-chloride
https://www.molychem.net/mercury-salts-product/mercuric-chloride-ar
https://www.molychem.net/mercury-salts-product/mercuric-chloride-ar
https://allanchem.com/mercuric-chloride/
https://www.merckmillipore.com/DE/en/product/MercuryII-chloride,MDA_CHEM-104419
https://www.vedantu.com/formula/mercury-ii-chloride-formula
https://www.turito.com/blog/chemistry/mercuric-chloride
https://byjus.com/chemistry/mercuric-chloride/
https://pubchem.ncbi.nlm.nih.gov/compound/Mercuric-Chloride
https://allanchem.com/mercuric-chloride-acs-analytical-applications-stringent-safety-protocols/
https://www.britannica.com/science/mercuric-chloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC7922270/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7922270/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7922270/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10784676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. Mercuric chloride induces apoptosis via a mitochondrial-dependent pathway in human
leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]

15. Mercuric chloride stimulates distinct signal transduction pathway for DNA synthesis in a
T-cell line, CTLL-2 - PubMed [pubmed.ncbi.nlm.nih.gov]

16. Transcriptome Analysis Reveals HgCl2 Induces Apoptotic Cell Death in Human Lung
Carcinoma H1299 Cells through Caspase-3-Independent Pathway - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-Depth Technical Guide to Mercuric Chloride
(HgCl₂)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10784676#mercuric-chloride-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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